Cas no 65874-27-3 (Tert-butyl 4-formylbenzoate)

• Product Name: Tert-butyl 4-formylbenzoate
• CAS No: 65874-27-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD01111994
• CID: 501871
• PubChem ID: 2751588
• Update Time: 2025-07-20

Tert-butyl 4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-formyl-, 1,1-dimethylethyl ester
• tert-Butyl 4-formylbenzoate
• 4-Formyl-benzoic acid mono tert-butyl ester
• 4-formyl-benzoic acid tert-butyl ester
• t-butyl p-formylbenzoate
• tert-butyl 4-methanoylbenzoate
• 4-(tert-Butoxycarbonyl)benzaldehyde
• 4-Formylbenzoic Acid tert-Butyl Ester
• Benzoic acid, 4-formyl-, 1,1-dimethylethyl ester
• t-butyl 4-formylbenzoate
• t-butyl-p-formyl-benzoate
• tert-butyl-4-formylbenzoate
• DUNFNBQQWYQKFE-UHFFFAOYSA-N
• 4-formylbenzoic acid t-butyl ester
• Z1509740175
• FT-0655351
• MFCD01111994
• DTXSID50372845
• A835260
• F19898
• 65874-27-3
• BB 0262377
• B5414
• Benzoicacid,4-formyl-,1,1-dimethylethyl ester
• tert-butyl4-forMylbenzoate
• EN300-137349
• 4-FORMYL-BENZOICACIDMONOTERT-BUTYLESTER
• SY105829
• AKOS004906771
• SCHEMBL1185621
• AS-7050
• CS-W007267
• 4-Formyl-benzoic acid monotert-butylester
• DB-005355
• Tert-butyl 4-formylbenzoate

• MDL： MFCD01111994
• Inchi： 1S/C12H14O3/c1-12(2,3)15-11(14)10-6-4-9(8-13)5-7-10/h4-8H,1-3H3
• InChI Key： DUNFNBQQWYQKFE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C=O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 310.7℃ at 760 mmHg
• PSA: 43.37000
• LogP: 2.45440

Tert-butyl 4-formylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Tert-butyl 4-formylbenzoate

Recent Advances in the Application of Tert-butyl 4-formylbenzoate (CAS: 65874-27-3) in Chemical Biology and Pharmaceutical Research

Tert-butyl 4-formylbenzoate (CAS: 65874-27-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its utility in the synthesis of bioactive molecules and pharmaceutical compounds. This compound, characterized by its formyl and tert-butyl ester functional groups, serves as a key building block in the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of protease inhibitors, kinase modulators, and other small-molecule drugs targeting various diseases, including cancer, infectious diseases, and neurodegenerative disorders.

One of the most notable applications of Tert-butyl 4-formylbenzoate is its use in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge therapeutic modality that selectively degrades disease-causing proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a linker in the design of PROTACs targeting the androgen receptor in prostate cancer. The study reported that derivatives of Tert-butyl 4-formylbenzoate exhibited improved pharmacokinetic properties and enhanced target engagement compared to traditional linker molecules.

In addition to its role in PROTAC development, Tert-butyl 4-formylbenzoate has been employed in the synthesis of covalent inhibitors. A recent publication in ACS Chemical Biology detailed its use in creating irreversible inhibitors of SARS-CoV-2 main protease, showcasing its potential in antiviral drug discovery. The researchers utilized the formyl group of Tert-butyl 4-formylbenzoate to introduce warhead moieties capable of forming covalent bonds with the viral protease, resulting in compounds with nanomolar inhibitory activity.

The compound's chemical properties have also made it valuable in materials science applications. A 2024 study in Advanced Materials reported its use as a precursor for the synthesis of photoactive polymers with potential applications in drug delivery systems. The tert-butyl ester group provided steric protection during polymerization, while the formyl group allowed for post-polymerization modifications, enabling the creation of stimuli-responsive materials.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of Tert-butyl 4-formylbenzoate production. A 2023 patent application disclosed a novel catalytic system for its synthesis from 4-bromobenzaldehyde, achieving yields exceeding 90% with excellent purity. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Looking forward, the unique chemical properties of Tert-butyl 4-formylbenzoate position it as a critical component in the development of next-generation therapeutics. Its dual functionality allows for diverse chemical modifications, making it adaptable to various drug discovery platforms. As research continues to uncover new applications for this versatile building block, its importance in chemical biology and pharmaceutical research is expected to grow significantly in the coming years.